1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene

• CAS No.: 865101-46-8
• Molecular Formula: C9H9BrFI
• Molecular Weight: 342.97 g/mol
• IUPAC Name: 1-(1-bromo-2-fluoropropan-2-yl)-4-iodobenzene
• InChI: InChI=1S/C9H9BrFI/c1-9(11,6-10)7-2-4-8(12)5-3-7/h2-5H,6H2,1H3
• InChI Key: HDQIQCMEONAWRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CBr)(C1=CC=C(C=C1)I)F

Description

1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene is an organic compound that features a benzene ring substituted with bromine, fluorine, and iodine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the bromination and fluorination of a propyl group, followed by iodination of the benzene ring. The reaction conditions often require the use of specific catalysts and solvents to achieve the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation, crystallization, and purification to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene can undergo various chemical reactions, including:

Substitution Reactions: The halogen atoms (bromine, fluorine, and iodine) can be substituted with other functional groups.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different products.

Coupling Reactions: The benzene ring can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, oxidizing agents, reducing agents, and coupling catalysts. The reaction conditions may vary depending on the desired product, but typically involve controlled temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield compounds with different functional groups, while oxidation and reduction reactions may produce various oxidized or reduced forms of the compound.

Scientific Research Applications

1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene involves its interaction with specific molecular targets and pathways The compound’s halogen atoms can participate in various chemical reactions, leading to the formation of new bonds and the modification of existing structures

Comparison with Similar Compounds

Similar Compounds

1-Bromo-2-fluoropropane: A related compound with similar halogen substitutions.

4-Iodobenzene: A simpler compound with only an iodine substitution on the benzene ring.

1-Bromo-4-iodobenzene: A compound with bromine and iodine substitutions on the benzene ring.

Uniqueness

1-(1-Bromo-2-fluoropropan-2-YL)-4-iodobenzene is unique due to the combination of bromine, fluorine, and iodine substitutions on the benzene ring. This unique structure imparts specific chemical properties and reactivity, making it valuable for various scientific research and industrial applications.